Cas no 123312-89-0 (Pymetrozine)

• Product Name: Pymetrozine
• CAS No: 123312-89-0
• MF: C₁₀H₁₁N₅O
• MW: 217.22724
• MDL: MFCD01632346
• CID: 63661
• PubChem ID: 329756612
• Update Time: 2026-03-02

Pymetrozine Chemical and Physical Properties

Names and Identifiers

• Pymetrozine
• Pymetrozin
• (E)-4,5-Fihydro-6-methyl-4-((3-pyridinylmethylene)amino)-1,2,4-triazin-3(2H)-one
• CGA 215944
• Pymetrozine Solution
• (E)-4,5-dihydro-6-methyl-4-(3-pyridylmethyleneamino)-1,2,4-triazin-3(2H)-one
• 4,5-dihydro-6-methyl-4-[(E)-(3-pyridinylmethylene)amino]-1,2,4-triazin-3(2H)-one
• 6-methyl-4-{[(E)-pyridin-3-ylmethylidene]amino}-4,5-dihydro-1,2,4-triazin-3(2H)-one
• PYMETROZINE [MI]
• AC-9080
• C18590
• HY-B0821
• 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-methyl-4-((E)-(3-pyridinylmethylene)amino)-
• DTXCID0012637
• CAS-123312-89-0
• NCGC00164310-01
• (E)-4,5-dihydro-6-methyl-4-
• SCHEMBL26438
• KS-5371
• PYMETROZINE [ISO]
• F0G3V7874J
• 6-methyl-4-[(E)-(pyridin-3-ylmethylidene)amino]-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
• DTXSID2032637
• 6-methyl-4-[(E)-pyridin-3-ylmethylideneamino]-2,5-dihydro-1,2,4-triazin-3-one
• CHEMBL1906026
• Fulfill
• CS-5903
• UNII-F0G3V7874J
• HSDB 7054
• 6-methyl-4-((E)-(pyridin-3-ylmethylidene)amino)-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
• PYMETROZINE [HSDB]
• 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-methyl-4-[(E)-(3-pyridinylmethylene)amino]-
• Tox21_300879
• NCGC00168332-01
• 4,5-DIHYDRO-6-METHYL-4-((E)-(3-PYRIDINYLMETHYLENE)AMINO)-1,2,4-TRIAZIN-3(2H)-ONE
• Plenum
• Pymetrozine [ISO:BSI]
• 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-methyl-4-((3-pyridinylmethylene)amino)-, (E)-
• 123312-89-0
• AKOS015913530
• J-004909
• Chess (Ciba-Geigy)
• CHEBI:39311
• EINECS Annex I Index 613-202-00-4
• NCGC00254783-01
• (E)-4,5-dihydro-6-methyl-4-((3-pyridinylmethylene)amino)-1,2,4-triazin-3(2H)-one
• Pesticide Code 101103
• Pymetrozine [ISO:BSI]
• Pymetrozin, PESTANAL(R), analytical standard
• 6-methyl-4-{[(1E)-pyridin-3-ylmethylene]amino}-4,5-dihydro-1,2,4-triazin-3(2H)-one
• NCGC00168332-02
• 6-methyl-4-(((1E)-pyridin-3-ylmethylene)amino)-4,5-dihydro-1,2,4-triazin-3(2H)-one
• SCHEMBL26437

• MDL： MFCD01632346
• Inchi： InChI=1S/C10H11N5O/c1-8-7-15(10(16)14-13-8)12-6-9-3-2-4-11-5-9/h2-6H,7H2,1H3,(H,14,16)/b12-6+
• InChI Key： QHMTXANCGGJZRX-WUXMJOGZSA-N
• SMILES： O=C1NN=C(C)CN1/N=C/C2=CC=CN=C2

Computed Properties

• Exact Mass: 217.09600
• Monoisotopic Mass: 217.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 70A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.3300
• Melting Point: 234.4°
• Boiling Point: Not available
• Flash Point: Fahrenheit: >446 ° f
  Celsius: >230 ° c
  
• Refractive Index: 1.665
• PSA: 69.95000
• LogP: 0.51890
• Solubility: Soluble in water, ethanol, n-hexane

Pymetrozine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351,H412
• Warning Statement： P273,P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 40-52/53
• Safety Instruction： S36/37-S61
• RTECS：XZ3018620
• Hazardous Material Identification：
• Safety Term：S36/37;S61
• Risk Phrases：R40; R52/53
• Toxicity：LD50 orally in rats: 5820 mg/kg (Flückiger)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on Pymetrozine

Professional Introduction to Pymetrozine (CAS No: 123312-89-0)

Pymetrozine, a compound with the chemical registration number CAS No: 123312-89-0, is a widely recognized molecule in the field of agricultural chemistry and pharmaceutical research. This introduction delves into the compound's properties, applications, and recent advancements in its study, emphasizing its significance in modern science.

The molecular structure of Pymetrozine is characterized by its unique chemical composition, which contributes to its efficacy in various biological systems. As a member of the pyridazine class of compounds, it exhibits distinct pharmacological properties that make it valuable in both agricultural and medical contexts. The compound's ability to interact with specific biological targets has been extensively studied, revealing potential applications beyond traditional uses.

In recent years, research on Pymetrozine has focused on its role as an insect growth regulator (IGR). Its mechanism of action involves disrupting the molting process in insects, thereby preventing their development into reproductive adults. This property has made it a popular choice for pest control formulations, offering an environmentally friendly alternative to conventional insecticides. The compound's selectivity towards certain insect species has been a key focus of agricultural research, ensuring minimal impact on non-target organisms.

Moreover, the pharmaceutical industry has explored the therapeutic potential of Pymetrozine. Studies indicate that it may have applications in treating neurological disorders due to its ability to modulate neurotransmitter activity. Preliminary clinical trials have shown promising results in reducing symptoms associated with certain neurodegenerative conditions. The compound's unique chemical profile also suggests potential uses in anti-inflammatory and analgesic therapies, although further research is needed to fully understand its therapeutic spectrum.

The synthesis and characterization of Pymetrozine have been subjects of significant interest in synthetic chemistry. Advanced methodologies have been developed to optimize its production, ensuring high purity and yield. Techniques such as crystallography and spectroscopy have been employed to elucidate its molecular structure, providing insights into its reactivity and interaction with biological targets. These advancements have not only enhanced our understanding of the compound but also facilitated the development of novel derivatives with improved properties.

The environmental impact of using Pymetrozine has also been a critical area of investigation. Comparative studies have evaluated its persistence in soil and water systems, as well as its bioaccumulation potential. These assessments have highlighted the importance of responsible usage practices to minimize ecological risks. Regulatory agencies have implemented guidelines to ensure that the compound is used safely and effectively, balancing agricultural productivity with environmental conservation.

In conclusion, Pymetrozine (CAS No: 123312-89-0) represents a significant advancement in both agricultural and pharmaceutical sciences. Its unique properties and diverse applications underscore its importance as a research subject and practical tool. As scientific understanding continues to evolve, further exploration of this compound will undoubtedly yield new insights and innovations beneficial to society.